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Abstract
Dihydro-β-ionol, a sesquiterpenoid derivative of β-ionone, is a molecule of significant interest in

the fragrance, flavor, and pharmaceutical industries. This technical guide provides a

comprehensive overview of the discovery, history, and synthetic methodologies of dihydro-β-

ionol. It includes detailed experimental protocols for its preparation, a compilation of its

physicochemical and spectral data, and an exploration of its biological activities, with a focus

on its potential antimelanogenetic effects. This document aims to serve as a valuable resource

for researchers and professionals engaged in the study and application of this versatile

compound.

Introduction
Dihydro-β-ionol, with the IUPAC name 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)butan-2-ol, is a

saturated derivative of β-ionol.[1] Its woody and floral scent has made it a valuable ingredient in

the fragrance industry.[1] Beyond its olfactory properties, recent studies have suggested

potential biological activities, including antimelanogenetic effects, opening avenues for its

application in dermatology and pharmacology. This guide delves into the core technical aspects

of dihydro-β-ionol, from its historical context to its synthesis and potential biological

significance.
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Discovery and History
The history of dihydro-β-ionol is intrinsically linked to the discovery and development of

ionones, a class of aroma compounds first synthesized in the late 19th century. The first patent

for ionone synthesis was granted in 1893. Dihydro-β-ionol, as a derivative, emerged from the

broader exploration of ionone chemistry. While a definitive date for its first synthesis is not

readily available in the literature, its preparation is a logical extension of the reduction reactions

applied to ionones. A key method for its synthesis, the Birch reduction of β-ionone, was detailed

in a Japanese patent filed in the 20th century, indicating its industrial relevance by that period.

[2]

Physicochemical and Spectral Data
A summary of the key physical and chemical properties of dihydro-β-ionol is presented in Table

1. This data is essential for its identification, handling, and application in various experimental

settings.

Table 1: Physicochemical Properties of Dihydro-β-ionol

Property Value Reference

IUPAC Name
4-(2,6,6-trimethyl-1-

cyclohexen-1-yl)butan-2-ol
[1]

CAS Number 3293-47-8 [1]

Molecular Formula C13H24O [1]

Molecular Weight 196.33 g/mol

Appearance White solid with a woody odor

Boiling Point 234 °C at 760 mmHg

Melting Point 38-40 °C

Solubility
Soluble in common organic

solvents

Further spectral data, crucial for structural elucidation, is summarized in Table 2.
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Table 2: Spectral Data of Dihydro-β-ionol

Spectral Data Type Key Features

Mass Spectrometry (MS)
Fragmentation pattern consistent with the

proposed structure.

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR spectra confirming the

presence of the trimethylcyclohexenyl ring and

the butanol side chain.

Synthesis of Dihydro-β-ionol
The synthesis of dihydro-β-ionol is primarily achieved through the reduction of β-ionone. Two

prominent methods are the Birch reduction and catalytic hydrogenation.

Birch Reduction of β-Ionone
The Birch reduction offers a selective method to reduce the enone functionality of β-ionone to

the corresponding alcohol, dihydro-β-ionol.

Reactants and Reagents:

β-ionone

Tetrahydrofuran (THF)

Water or Concentrated Hydrochloric Acid (as a hydrogen donor)

Liquid Ammonia

Metallic Sodium

Ammonium Chloride (for quenching)

Toluene (for extraction)

Anhydrous Sodium Sulfate (for drying)
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Silica Gel (for chromatography)

Procedure:

In a flask equipped with a stirrer and cooled to -33 °C (using a dry ice/acetone bath), add

β-ionone dissolved in tetrahydrofuran.

Add the hydrogen donor (water or concentrated hydrochloric acid).

Introduce liquid ammonia into the flask while maintaining the low temperature and stirring.

Slowly add small pieces of metallic sodium to the reaction mixture. The reaction is typically

complete in about 1 hour.

Quench the reaction by the careful addition of solid ammonium chloride.

Allow the ammonia to evaporate at room temperature.

Concentrate the remaining solution under reduced pressure to remove any residual

ammonia.

Extract the product with toluene.

Wash the organic layer with saturated brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude dihydro-β-ionol by silica gel column chromatography.

Yield: Reported yields for this method are in the range of 71-77%.[2]
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+ H₂O/HCl Quenched Mixture  + NH₄Cl Crude Dihydro-β-ionol

  Evaporation &
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Caption: Workflow for the synthesis of dihydro-β-ionol via Birch reduction.
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Catalytic Hydrogenation of β-Ionone
Catalytic hydrogenation provides an alternative route to dihydro-β-ionol, typically employing a

palladium catalyst.

Reactants and Reagents:

β-ionone

Solvent (e.g., ethanol, ethyl acetate)

Palladium-based catalyst (e.g., Pd/C, Pd/ZnO)

Hydrogen gas (H₂)

Procedure:

Dissolve β-ionone in a suitable solvent in a hydrogenation vessel.

Add the palladium catalyst to the solution.

Pressurize the vessel with hydrogen gas to the desired pressure.

Stir the reaction mixture at a specific temperature until the theoretical amount of hydrogen

is consumed.

Filter off the catalyst.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude dihydro-β-ionol by distillation or chromatography.

Note: The selectivity of the reaction can be influenced by the choice of catalyst, solvent, and

reaction conditions.[3]

β-Ionone in Solvent Hydrogenation Reactor
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Caption: General workflow for the catalytic hydrogenation of β-ionone.

Biological Activity: Antimelanogenetic Effects
Recent research has highlighted the potential of β-ionol derivatives as inhibitors of

melanogenesis, the process of melanin production.[4] Melanin synthesis is regulated by a

complex network of signaling pathways, primarily the cAMP/PKA, Wnt/β-catenin, and

MAPK/ERK pathways, which converge on the master regulator of melanogenesis,

Microphthalmia-associated Transcription Factor (MITF).

While the precise mechanism of dihydro-β-ionol is still under investigation, it is hypothesized to

interfere with one or more of these signaling cascades, leading to a downregulation of MITF

and its target genes, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP1), and

tyrosinase-related protein 2 (TRP2).

Signaling Pathways in Melanogenesis
The following diagram illustrates the key signaling pathways involved in melanogenesis, which

are potential targets for dihydro-β-ionol.
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Caption: Key signaling pathways regulating melanogenesis.
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Conclusion
Dihydro-β-ionol is a compound with a rich chemical history and promising future applications.

This guide has provided a detailed overview of its discovery, synthesis, and potential biological

activities. The experimental protocols and tabulated data herein are intended to facilitate further

research and development. The exploration of its antimelanogenetic properties, in particular,

warrants further investigation to elucidate its precise mechanism of action and to evaluate its

potential as a therapeutic or cosmetic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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